Cas no 2246849-82-9 (1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)

1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea is a boronic ester-functionalized urea derivative, primarily utilized in organic synthesis and pharmaceutical research. Its key structural features include a protected boronate group, which enhances stability and facilitates Suzuki-Miyaura cross-coupling reactions, and a urea moiety that can participate in hydrogen bonding interactions. The methoxy substituent further modulates reactivity and solubility. This compound is particularly valuable in medicinal chemistry for the development of kinase inhibitors and other bioactive molecules, owing to its ability to serve as a versatile intermediate. Its synthetic utility lies in its compatibility with diverse reaction conditions and its role in constructing complex molecular architectures.

1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea structure

2246849-82-9 structure

Product Name:1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

CAS No:2246849-82-9

MF:C₁₈H₂₉BN₂O₄

MW:348.244865179062

MDL:MFCD32661474

CID:4786647

PubChem ID:145884614

Update Time:2025-10-29

1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

- 1-butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
- D94230
- AS-76369
- 1-butyl-3-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- 2246849-82-9
- 1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
- MDL： MFCD32661474
- Inchi： 1S/C18H29BN2O4/c1-7-8-11-20-16(22)21-14-10-9-13(12-15(14)23-6)19-24-17(2,3)18(4,5)25-19/h9-10,12H,7-8,11H2,1-6H3,(H2,20,21,22)
- InChI Key： OEHNHGXWXNRCTR-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=C(C=2)OC)NC(NCCCC)=O)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 348.2220376g/mol
Monoisotopic Mass: 348.2220376g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 442
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.8

1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Pricemore >>

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Chemenu	CM430736-100mg	1-butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea	2246849-82-9	95%+	100mg	$64	2022-09-01
Chemenu	CM430736-250mg	1-butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea	2246849-82-9	95%+	250mg	$127	2022-09-01
Chemenu	CM430736-1g	1-butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea	2246849-82-9	95%+	1g	$381	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B908713-50mg	1-butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea	2246849-82-9	95%	50mg	￥797.40	2022-09-02
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eNovation Chemicals LLC	D753117-250mg	1-butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea	2246849-82-9	95%	250mg	$185	2024-06-05
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